Cas no 53761-43-6 (4,5,8-trimethylquinolin-2-ol)

• Product Name: 4,5,8-trimethylquinolin-2-ol
• CAS No: 53761-43-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 387026
• PubChem ID: 269160
• Update Time: 2025-10-25

4,5,8-trimethylquinolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 4,5,8-trimethyl-
• 4,5,8-trimethyl-1H-quinolin-2-one
• 4,5,8-trimethyl-2(1H)-Quinolinone
• 4,5,8-Trimethyl-chinolin-2-ol
• 4,5,8-trimethylquinolin-2(1h)-one
• 4,5,8-trimethylquinolin-2-ol
• 4,5,8-trimethyl-quinolin-2-ol
• AC1L6LU9
• AC1Q6I10
• AR-1F8284
• CTK1H5072
• NSC109754
• SureCN1577435
• 53761-43-6
• AKOS006346332
• DTXSID00296527
• QWUGOXHPDJPRLE-UHFFFAOYSA-N
• NSC-109754
• MFCD11868957
• EN300-155957
• 2-Hydroxy-4,5,8-trimethylquinoline
• FT-0706999
• SCHEMBL1577435

• Inchi： 1S/C12H13NO/c1-7-4-5-8(2)12-11(7)9(3)6-10(14)13-12/h4-6H,1-3H3,(H,13,14)
• InChI Key： QWUGOXHPDJPRLE-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C(C)=CC=C(C)C=2N1

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 350.6°Cat760mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.56
• PSA: 29.1
• LogP: 2.45330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4,5,8-trimethylquinolin-2-ol

Recent Advances in the Study of 4,5,8-Trimethylquinolin-2-ol (CAS: 53761-43-6) in Chemical Biology and Pharmaceutical Research

The compound 4,5,8-trimethylquinolin-2-ol (CAS: 53761-43-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development. Recent studies have highlighted its role as a promising scaffold for the development of novel antimicrobial, anti-inflammatory, and anticancer agents, making it a subject of intense scientific inquiry.

One of the key areas of interest in recent research has been the synthesis and optimization of 4,5,8-trimethylquinolin-2-ol derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, utilizing a multi-step process that ensures high yield and purity. The study also explored the structural-activity relationship (SAR) of various derivatives, identifying specific modifications that enhance its biological activity. These findings are crucial for the design of more potent and selective drug candidates based on this quinoline scaffold.

In terms of biological activity, 4,5,8-trimethylquinolin-2-ol has shown remarkable potential as an antimicrobial agent. A recent in vitro study evaluated its efficacy against a panel of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound exhibited significant inhibitory effects, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. These results suggest its potential as a lead compound for the development of new antimicrobial therapies, particularly in the face of rising antibiotic resistance.

Beyond its antimicrobial properties, 4,5,8-trimethylquinolin-2-ol has also been investigated for its anti-inflammatory and anticancer activities. A 2023 study in the European Journal of Pharmacology reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro studies on cancer cell lines have demonstrated its ability to induce apoptosis and inhibit cell proliferation, particularly in breast and lung cancer models. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 4,5,8-trimethylquinolin-2-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and broad spectrum of biological activities make it a valuable candidate for future drug discovery efforts. Ongoing research is expected to explore its mechanism of action in greater detail and optimize its pharmacological properties for clinical applications.

In conclusion, 4,5,8-trimethylquinolin-2-ol (CAS: 53761-43-6) represents a promising scaffold in chemical biology and pharmaceutical research, with demonstrated antimicrobial, anti-inflammatory, and anticancer activities. Recent advances in its synthesis and SAR studies have paved the way for the development of novel derivatives with enhanced therapeutic potential. As research continues to unravel its full pharmacological profile, this compound is poised to make significant contributions to the field of drug discovery and development.